Cas no 2171613-29-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(1-methylcyclopropyl)propylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(1-methylcyclopropyl)propylcarbamoyl}butanoic acid
• CAS No: 2171613-29-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5925854
• PubChem ID: 165811342
• Update Time: 2025-09-23

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(1-methylcyclopropyl)propylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(1-methylcyclopropyl)propylcarbamoyl}butanoic acid
• EN300-1570571
• 2171613-29-7
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[3-(1-methylcyclopropyl)propyl]carbamoyl}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-27(14-15-27)13-6-16-28-25(32)23(11-12-24(30)31)29-26(33)34-17-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,22-23H,6,11-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FRZQCWVIMRXETH-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCC1(C)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(1-methylcyclopropyl)propylcarbamoyl}butanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(1-methylcyclopropyl)propylcarbamoyl}butanoic acid (CAS No. 2171613-29-7)

In the rapidly evolving field of pharmaceutical and biochemical research, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(1-methylcyclopropyl)propylcarbamoyl}butanoic acid (CAS No. 2171613-29-7) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's Fmoc-protected amino acid moiety is particularly noteworthy, as it plays a critical role in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a cornerstone of modern peptide chemistry, offering stability under basic conditions while being easily removable under mild acidic conditions. This dual functionality makes CAS No. 2171613-29-7 a preferred choice for researchers aiming to synthesize peptides with high precision and yield.

Recent advancements in proteomics and drug discovery have further highlighted the importance of this compound. With the growing demand for personalized medicine and targeted therapies, the ability to synthesize custom peptides efficiently is more crucial than ever. 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(1-methylcyclopropyl)propylcarbamoyl}butanoic acid enables researchers to incorporate non-natural amino acids into peptide sequences, thereby expanding the scope of potential therapeutic applications.

Another area where this compound shines is in the development of peptide-based vaccines. As the scientific community continues to combat global health challenges, the need for innovative vaccine platforms has never been greater. The 1-methylcyclopropyl group in the molecule's structure provides steric hindrance, which can enhance the stability of the resulting peptides, making them more suitable for vaccine formulations.

From a commercial perspective, the demand for high-purity Fmoc-amino acid derivatives like CAS No. 2171613-29-7 is on the rise. Pharmaceutical companies and research institutions are increasingly seeking reliable suppliers who can provide these compounds with stringent quality control measures. This trend is driven by the need for reproducibility in experimental results, a key factor in the translation of research findings into clinical applications.

In addition to its applications in peptide synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(1-methylcyclopropyl)propylcarbamoyl}butanoic acid is also being explored in bioconjugation strategies. The ability to link peptides to other molecules, such as fluorescent dyes or drug carriers, opens up new possibilities in diagnostics and targeted drug delivery. This versatility makes the compound a valuable asset in multidisciplinary research projects.

As the scientific community continues to unravel the complexities of biological systems, tools like CAS No. 2171613-29-7 will remain indispensable. Its unique combination of stability, reactivity, and versatility positions it at the forefront of biochemical research. Whether in academic labs or industrial settings, this compound is paving the way for groundbreaking discoveries in medicine and beyond.